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Compound of Interest

Compound Name: Barium iodide

Cat. No.: B8812953

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of barium iodide (Balz), a
key inorganic compound with applications in chemical synthesis and research. This document
details its chemical and physical properties, CAS registration numbers, and critical safety
information derived from Safety Data Sheets (SDS). It also includes a detailed experimental
protocol for its synthesis and visual diagrams to clarify experimental workflows and safety
procedures.

Chemical Identification and Properties

Barium iodide is an ionic compound formed between the alkaline earth metal barium and the
halogen iodine. It exists in several forms, most commonly as an anhydrous salt (Balz) and as a
dihydrate (Bal2-2H20).[1] Both are white, crystalline solids, though they can appear yellowish or
reddish upon exposure to air due to the decomposition and release of iodine.[2] The hydrated
form is soluble in water, ethanol, and acetone.[1]

CAS Numbers and Molecular Information

The Chemical Abstracts Service (CAS) has assigned different numbers to the various forms of
barium iodide.
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Compound Form CAS Number Molecular Formula Molecular Weight
Anhydrous 13718-50-8[3][4][5] Bal2 391.14 g/mol [6]
Dihydrate 7787-33-9[3] Bal2-2H20 427.17 g/mol
Hexahydrate 13477-15-1[3] Bal2-6H20 499.23 g/mol

Physical and Chemical Properties

Key physical and chemical data are crucial for laboratory applications. The properties of the

anhydrous form are summarized below.

Property Value

Appearance White to off-white crystalline solid/powder[7][8]
Melting Point 740 °C (1364 °F)[9]

Specific Gravity 5.15 g/cm3[9]

Solubility Soluble in water; slightly soluble in alcohol[2]
Stability Air and light sensitive, hygroscopic (absorbs

moisture)[7][8]

Incompatibilities

Strong oxidizing agents[7][8]

Hazardous Decomposition

Hydrogen iodide, iodine, barium oxides[7][9]

Safety Data Sheet (SDS) Summary

The primary hazard associated with barium iodide stems from the toxicity of the soluble

barium ion (Ba?*), which acts as a muscle poison.[7][8]

Hazard Identification and Toxicity

Barium iodide is classified as hazardous. Below is a summary of its hazard statements and

toxicological data. A specific oral LDso for barium iodide is not well-documented; however,

data for other soluble barium compounds are used as a reference.
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Hazard Category

Description

GHS Classification

Acute Toxicity, Oral (Category 4), H302: Harmful
if swallowed.[6] Acute Toxicity, Inhalation
(Category 4), H332: Harmful if inhaled.[6]

Signal Word

Warning[6]

Primary Routes of Exposure

Ingestion, Inhalation, Skin Contact, Eye
Contact[7]

Health Effects

Irritation to eyes, skin, and respiratory tract.[7][8]
Ingestion can cause gastrointestinal distress
(vomiting, colic, diarrhea), followed by muscular

stimulation and paralysis.[7][8]

Acute Oral Toxicity (LDso, Rat)

No specific data for Balz. For Barium Chloride:
118-277 mg/kg.[10]

Exposure Controls and Personal Protection

Strict adherence to safety protocols is mandatory when handling barium iodide.

Control Parameter

Value

ACGIH TLV-TWA (as Ba)

0.5 mg/m3[7]

NIOSH IDLH (as Ba)

50 mg/m3[11]

Engineering Controls

Use in a well-ventilated area or under a
chemical fume hood. Ensure eyewash stations

and safety showers are accessible.[12]

Eye/Face Protection

Chemical safety goggles or face shield.

Skin Protection

Chemical-resistant gloves and protective

clothing.

Respiratory Protection

NIOSH/MSHA-approved respirator if dust is
generated and exposure limits may be

exceeded.[7]
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Experimental Protocol: Synthesis of Barium lodide
Dihydrate

Barium iodide has several applications in research, primarily as a precursor for the synthesis
of other iodide compounds and organobarium compounds.[3] A common laboratory-scale
synthesis involves a two-step process to produce the dihydrate form.

Methodology

Step 1: Synthesis of Ferrous lodide (Felz)

« To a reaction vessel containing deionized water (2-3 times the weight of the iodine), add
iodine (I2) and iron (Fe) powder in a molar ratio of 1.0 (I2) to 1.2-1.5 (Fe).

¢ Heat the mixture to 40-60°C while stirring at 60-100 rpm.

o Maintain the reaction for 30-50 minutes until the solution is qualified for free iodine and
iodate (10s™) content, resulting in an iron (1) iodide solution.

Step 2: Synthesis of Barium lodide (Balz)

o Under constant stirring, add the prepared ferrous iodide solution to a barium hydroxide
(Ba(OH)z2) solution, maintaining a 1:1 molar ratio. This neutralization reaction precipitates
iron (I) hydroxide (Fe(OH)z) and forms an aqueous Balz solution.

 Boil the resulting solution for 20 minutes.
e Adjust the pH to 8.5-9 using additional barium hydroxide.
Step 3: Purification and Crystallization

o Add activated carbon (2-5% of the initial iodine weight) to the solution to adsorb and remove
the Fe(OH):z precipitate.

 Filter the hot solution to remove the activated carbon and precipitate.

o Concentrate the filtrate by evaporation.
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 Allow the solution to cool, promoting the crystallization of barium iodide dihydrate
(Bal2:2H20).

o Separate the crystals via filtration and dry them to obtain the final product.
This protocol is adapted from a described production method.

Visual Diagrams and Workflows
Experimental Workflow: Barium lodide Synthesis

The following diagram illustrates the key steps for the synthesis of barium iodide dihydrate.
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Caption: Workflow for the laboratory synthesis of Barium lodide Dihydrate.
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Logical Relationship: Safety and Emergency Procedures

This diagram outlines the critical decision-making process for handling barium iodide and
responding to exposure incidents, based on SDS guidelines.
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Caption: Safety handling and emergency response flowchart for Barium lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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